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Compound of Interest

Compound Name: 2-Oxazolidinone, 3-methyl-

Cat. No.: B034835 Get Quote

An In-depth Technical Guide to 3-Methyl-2-
Oxazolidinone
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and potential applications of 3-methyl-2-oxazolidinone. The information is

tailored for researchers, scientists, and professionals in drug development and materials

science who are interested in the characteristics and utility of this heterocyclic compound.

Core Physical and Chemical Properties
3-Methyl-2-oxazolidinone, identified by the CAS number 19836-78-3, is a five-membered

heterocyclic compound.[1] It presents as a colorless to pale yellow liquid at room temperature

and possesses a subtle, characteristic odor.[2] Its structure features a methyl group attached to

the nitrogen atom of the oxazolidinone ring, which influences its physical and chemical

behavior.
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Identifier Value

IUPAC Name 3-methyl-1,3-oxazolidin-2-one[3]

Synonyms
3-Methyl-2-oxazolidone, N-Methyl-2-

oxazolidinone, N-Methyloxazolidone[3][4]

CAS Number 19836-78-3[4]

Molecular Formula C₄H₇NO₂[4]

Molecular Weight 101.10 g/mol [5]

InChI Key VWIIJDNADIEEDB-UHFFFAOYSA-N[6]

Canonical SMILES CN1CCOC1=O[3]

Physicochemical Data
The following table summarizes the key physicochemical properties of 3-methyl-2-

oxazolidinone, providing a quantitative snapshot of its characteristics.

Property Value Reference

Melting Point 15 °C [4][7]

Boiling Point 87-90 °C at 1 mmHg [4][7]

Density 1.17 g/mL at 25 °C [4][5]

Refractive Index (n20/D) 1.454 [4][5]

Flash Point >110 °C (>230 °F) [4][8]

Water Solubility Moderately soluble [2]

logP (Octanol/Water Partition

Coefficient)
-0.1 [3]

Vapor Pressure 0.00877 mmHg at 25°C [4]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of 3-methyl-2-

oxazolidinone. Key spectral data are summarized below.

Spectroscopic Technique Data Highlights

¹H NMR
Spectral data is available, providing information

on the proton environment in the molecule.[2]

¹³C NMR
Spectral data is available for the carbon

skeleton of the compound.[2]

Infrared (IR) Spectroscopy

IR spectra are available, showing characteristic

absorption bands for the functional groups

present.[2]

Mass Spectrometry (MS)
The mass spectrum shows a molecular ion peak

corresponding to its molecular weight.[2]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-methyl-2-oxazolidinone

are not extensively published under its direct name, general methods for the synthesis of N-

substituted oxazolidinones are well-established. These can be adapted for the preparation of

the target compound.

General Synthesis of N-Alkyl-2-Oxazolidinones
A common route for the synthesis of N-alkyl-2-oxazolidinones involves the reaction of a

corresponding N-alkylethanolamine with a carbonylating agent.

Materials:

N-methylethanolamine

A carbonylating agent (e.g., diethyl carbonate, phosgene, or a phosgene equivalent like

triphosgene)

A suitable base (e.g., sodium methoxide, potassium carbonate)
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An appropriate solvent (e.g., ethanol, toluene)

Procedure:

To a solution of N-methylethanolamine in a suitable solvent, a base is added.

The carbonylating agent (e.g., diethyl carbonate) is then added, often dropwise, to the

reaction mixture.

The mixture is heated to reflux and stirred for a specified period, typically several hours,

while monitoring the reaction progress by a suitable technique such as thin-layer

chromatography (TLC) or gas chromatography (GC).

Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced

pressure.

The resulting crude product is then purified.

Purification Protocol
A reported method for the purification of 3-methyl-2-oxazolidinone involves the following steps:

Procedure:

The crude product is first purified by successive fractional freezing.

The partially purified compound is then dried over 4A molecular sieves in a dry box for 48

hours.

Finally, the dried product is distilled under high vacuum to yield the pure 3-methyl-2-

oxazolidinone.[9]

Visualizations
To better illustrate the concepts discussed, the following diagrams have been generated using

the DOT language.
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Figure 1: Molecular Structure of 3-Methyl-2-Oxazolidinone
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Figure 1: Molecular Structure of 3-Methyl-2-Oxazolidinone
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Figure 2: General Synthesis Workflow
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Figure 2: General Synthesis Workflow

Applications and Biological Relevance
3-Methyl-2-oxazolidinone serves as a versatile building block in organic synthesis.[4] It is

notably used as a component in electrolyte solutions for lithium batteries, where it contributes

to enhancing performance and safety.[8]

In the pharmaceutical industry, this compound is employed as a solvent and a reaction

medium.[4] More significantly, it is a key intermediate in the synthesis of more complex
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molecules.[10] The oxazolidinone ring is a critical pharmacophore in a class of antibiotics that

inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit.[11] While 3-methyl-

2-oxazolidinone itself is not an antibiotic, its structural motif is integral to the development of

these therapeutic agents. Its role in chiral synthesis is also noteworthy, where it can be a

precursor for creating enantiomerically pure pharmaceuticals.[10]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-methyl-2-oxazolidinone may cause serious eye damage.[3] It is also classified as

very toxic to aquatic life with long-lasting effects.[3] Therefore, appropriate personal protective

equipment, including safety goggles and gloves, should be worn when handling this chemical.

[11] It should be stored in a dry, cool, and well-ventilated place in a tightly closed container.[11]

Standard safe laboratory practices should be followed to avoid skin and eye contact, and

inhalation.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rsc.org [rsc.org]

2. 2-Oxazolidinone, 3-methyl- | C4H7NO2 | CID 29831 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid) –
Oriental Journal of Chemistry [orientjchem.org]

4. nbinno.com [nbinno.com]

5. discovery.researcher.life [discovery.researcher.life]

6. spectrabase.com [spectrabase.com]

7. webbook.nist.gov [webbook.nist.gov]

8. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.mdpi.com/1420-3049/31/1/30
https://pmc.ncbi.nlm.nih.gov/articles/PMC8305375/
https://www.mdpi.com/1420-3049/31/1/30
http://www.orientjchem.org/vol29no3/a-novel-synthesis-of-oxazolidinone-derivatives-a-key-intermediate-of-linezolid/
http://www.orientjchem.org/vol29no3/a-novel-synthesis-of-oxazolidinone-derivatives-a-key-intermediate-of-linezolid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8305375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8305375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8305375/
https://www.benchchem.com/product/b034835?utm_src=pdf-custom-synthesis
https://www.rsc.org/suppdata/ob/c0/c000197j/c000197j.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxazolidinone_-3-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxazolidinone_-3-methyl
http://www.orientjchem.org/vol29no3/a-novel-synthesis-of-oxazolidinone-derivatives-a-key-intermediate-of-linezolid/
http://www.orientjchem.org/vol29no3/a-novel-synthesis-of-oxazolidinone-derivatives-a-key-intermediate-of-linezolid/
https://www.nbinno.com/article/other-organic-chemicals/role-of-3-methyl-2-oxazolidinone-pharmaceutical-synthesis-bd
https://discovery.researcher.life/article/oxazolidinones-mechanism-of-action-inhibition-of-the-first-peptide-bond-formation/aaaf7dcf87433f52a0534dadf910cc81
https://spectrabase.com/spectrum/GgLrwhgZfZ7
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C4H7NO2/c1-5-2-3-7-4(5)6/h2-3H2%2C1H3
https://www.scbt.com/p/3-methyl-2-oxazolidinone-19836-78-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. researchgate.net [researchgate.net]

10. mdpi.com [mdpi.com]

11. Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. ["2-Oxazolidinone, 3-methyl-" physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034835#2-oxazolidinone-3-methyl-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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